Cas no 2228689-61-8 (tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate
• CAS No: 2228689-61-8
• MF: C₁₃H₂₂N₂O₂S
• MW: 270.390982151031
• CID: 5922262
• PubChem ID: 165639569
• Update Time: 2025-10-29

tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate
• EN300-1875229
• tert-butyl N-[3-amino-2-(5-methylthiophen-2-yl)propyl]carbamate
• 2228689-61-8

• Inchi： 1S/C13H22N2O2S/c1-9-5-6-11(18-9)10(7-14)8-15-12(16)17-13(2,3)4/h5-6,10H,7-8,14H2,1-4H3,(H,15,16)
• InChI Key： POZNPUKCEBHCDV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.14019912g/mol
• Monoisotopic Mass: 270.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate (CAS No. 2228689-61-8)

The compound tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate (CAS No. 2228689-61-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the key reasons for the growing attention toward tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate is its role in peptide coupling reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group is widely used in organic synthesis to protect amines, ensuring selective reactions. This property aligns with current trends in green chemistry, where researchers seek efficient and sustainable synthetic routes. The compound’s stability and compatibility with various reagents make it a preferred choice for high-throughput screening and combinatorial chemistry.

In recent years, the demand for heterocyclic compounds like 5-methylthiophene derivatives has surged, driven by their applications in drug design and material science. The thiophene moiety in this molecule contributes to its electron-rich character, enhancing interactions with biological targets. This feature is particularly relevant in the development of kinase inhibitors and GPCR modulators, which are hot topics in precision medicine and personalized therapeutics.

Another area of interest is the compound’s potential in agrochemical innovation. The 5-methylthiophen-2-yl group is known for its role in enhancing the bioactivity of pesticides and herbicides. As the agricultural sector shifts toward sustainable pest control, researchers are exploring novel derivatives of this compound to develop eco-friendly solutions. This aligns with global efforts to reduce environmental toxicity while maintaining crop yields.

From a synthetic chemistry perspective, tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate offers a robust platform for structure-activity relationship (SAR) studies. Its modular design allows for easy modification, enabling the exploration of diverse pharmacological profiles. This adaptability is crucial in addressing emerging challenges such as drug resistance and multi-target therapies, which are frequently searched topics in AI-driven drug discovery platforms.

Quality control and analytical characterization of this compound are also critical for its application. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency. These methods are essential for meeting regulatory standards in pharmaceutical manufacturing, a topic of high relevance in industry forums and academic research.

In summary, tert-butyl N-3-amino-2-(5-methylthiophen-2-yl)propylcarbamate (CAS No. 2228689-61-8) represents a multifaceted compound with broad applications in life sciences and chemical innovation. Its relevance to cutting-edge research and alignment with sustainability goals make it a subject of ongoing exploration. As scientific inquiries into bioactive molecules continue to evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.